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Compound of Interest

Compound Name: Diprovocim-X

Cat. No.: B10832013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization of Diprovocim-X, a

potent Toll-like receptor 1 and 2 (TLR1/TLR2) agonist, in dimethyl sulfoxide (DMSO) for use in

a variety of research applications. Adherence to these guidelines is crucial for ensuring the

compound's stability, bioavailability, and the reproducibility of experimental results.

Diprovocim-X and its analogs are a novel class of synthetic small molecules that activate the

innate and adaptive immune systems through the TLR1/TLR2 signaling pathway.[1][2][3][4]

Proper handling and solubilization are paramount for harnessing its full potential as an adjuvant

in vaccine development and immunotherapy research.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for the solubilization and use of

Diprovocim-X.
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Parameter Value Notes Source

Solubility in DMSO
33.33 mg/mL (36.66

mM)

May require

sonication and

warming to 60°C for

complete dissolution.

Use of newly opened,

hygroscopic DMSO is

recommended.

Molecular Weight 909.08 g/mol

For Diprovocim.

Diprovocim-X is

structurally related

and expected to have

a similar molecular

weight.

Recommended Stock

Solution

Concentration

1-10 mM in 100%

DMSO

Prepare fresh and

store appropriately.

Final DMSO

Concentration in In

Vitro Assays

<0.5%

Higher concentrations

can be toxic to cells. A

vehicle control with

the same DMSO

concentration should

always be included.

Storage of Stock

Solution

-20°C for up to 1

month, -80°C for up to

6 months

Avoid repeated

freeze-thaw cycles.

Storage of Powder

-20°C for up to 3

years, 4°C for up to 2

years

Store in a dry, dark

place.
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Preparation of a 10 mM Diprovocim-X Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Diprovocim-X in DMSO.

Materials:

Diprovocim-X powder

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of Diprovocim-X powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 9.09 mg of Diprovocim-X.

Dispensing DMSO: Add the appropriate volume of 100% DMSO to the vial containing the

Diprovocim-X powder. For a 10 mM solution with 9.09 mg of compound, add 1 mL of

DMSO.

Initial Dissolution: Vortex the mixture vigorously for 1-2 minutes.

Warming and Sonication: If the compound is not fully dissolved, heat the solution to 60°C for

5-10 minutes. Following heating, place the vial in an ultrasonic bath for 10-15 minutes, or

until the solution is clear.
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Visual Inspection: Visually inspect the solution to ensure that no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6

months).

Preparation of Working Solutions for In Vitro Cell-Based
Assays
This protocol outlines the dilution of the DMSO stock solution for use in cell culture

experiments.

Materials:

10 mM Diprovocim-X stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Diprovocim-X stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment. It is recommended to perform dilutions

in a stepwise manner to prevent precipitation of the compound.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

wells is less than 0.5% to minimize solvent-induced cytotoxicity. For example, a 1:2000

dilution of a 100% DMSO stock solution will result in a final DMSO concentration of 0.05%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(without Diprovocim-X) to the cell culture medium. This is essential to distinguish the effects

of the compound from those of the solvent.
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Experimental Treatment: Add the prepared working solutions of Diprovocim-X and the

vehicle control to your cell cultures and proceed with your experimental protocol.

Visualizations
Experimental Workflow for Solubilizing Diprovocim-X
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Caption: Workflow for preparing Diprovocim-X stock and working solutions.
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Caption: Simplified TLR1/TLR2 signaling cascade initiated by Diprovocim-X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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